Cas no 1409965-26-9 (1,5-dichloro-4-ethoxyisoquinoline)

• Product Name: 1,5-dichloro-4-ethoxyisoquinoline
• CAS No: 1409965-26-9
• MF: C₁₁H₉Cl₂NO
• MW: 242.101260900497
• CID: 2111555
• Update Time: 2023-11-19

1,5-dichloro-4-ethoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1,5-dichloro-4-ethoxyIsoquinoline
• DJCASNCRLLALDL-UHFFFAOYSA-N
• Isoquinoline, 1,5-dichloro-4-ethoxy-
• CID 86683274
• 1,5-dichloro-4-ethoxyisoquinoline

• Inchi： 1S/C11H9Cl2NO/c1-2-15-9-6-14-11(13)7-4-3-5-8(12)10(7)9/h3-6H,2H2,1H3
• InChI Key： DJCASNCRLLALDL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C(=NC=C(C=21)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Topological Polar Surface Area: 22.1

Experimental Properties

• Density: 1.336±0.06 g/cm3(Predicted)
• Boiling Point: 376.7±37.0 °C(Predicted)
• pka: 0.83±0.44(Predicted)